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Compound of Interest

Compound Name:
5-Methyl-2-

(trifluoromethyl)pyridine

Cat. No.: B1316942 Get Quote

Antiviral Trifluoromethylpyridine Piperazine
Derivatives
A series of novel trifluoromethylpyridine piperazine derivatives have been synthesized and

evaluated for their antiviral activity against plant viruses, specifically Tobacco Mosaic Virus

(TMV) and Cucumber Mosaic Virus (CMV).[4] The general structure involves a

trifluoromethylpyridine core linked to a piperazine moiety, which is further substituted with

various R groups.

Data Presentation

Compound ID R Group
Inactivation
Activity vs. TMV
(%)

Curative Activity
vs. TMV (EC50,
µg/mL)[4]

A1 2-fluorobenzyl 75.4 102.3

A2 3-fluorobenzyl 72.1 115.8

A3 4-fluorobenzyl 78.9 95.4

A17 benzene Not specified 86.1

NNM (Ningnanmycin) (Reference) 60.1 131.7
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Key SAR Insights:

The introduction of a benzyl group at the piperazine nitrogen generally leads to good antiviral

activity.

Compound A17, with an unsubstituted benzene ring, exhibited the highest curative activity

against TMV, superior to the commercial agent Ningnanmycin.[4]

The position of the fluorine substituent on the benzyl ring influences activity, with the 4-fluoro

substitution (A3) showing the best balance of inactivation and curative effects among the

tested fluoro-derivatives.

Experimental Protocols
Antiviral Activity Assay (Whole Plant Method):

Virus Inoculation: The leaves of Nicotiana tabacum L. were inoculated with TMV.

Compound Application: The test compounds were dissolved in DMSO and diluted with

distilled water to the desired concentration. The solutions were then sprayed onto the leaves

of the inoculated plants.

Inactivation Activity: The virus was mixed with the compound solution before inoculation. The

inactivation activity was calculated based on the reduction in the number of local lesions

compared to the control.

Curative Activity: The compound solutions were sprayed onto the leaves after virus

inoculation. The curative activity was assessed by the reduction in lesion numbers.

Data Analysis: The EC50 values were calculated using probit analysis.

Signaling Pathway
The antiviral mechanism of these compounds is proposed to involve the induction of Systemic

Acquired Resistance (SAR) in plants. This is a signaling pathway that enhances the plant's

defense mechanisms against a broad spectrum of pathogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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